4-chloro-N-{2-[(2,6-dichlorobenzyl)thio]ethyl}-3-nitrobenzamide

• IUPAC Name: 4-chloro-N-[2-[(2,6-dichlorophenyl)methylsulfanyl]ethyl]-3-nitrobenzamide
• InChI: InChI=1S/C16H13Cl3N2O3S/c17-12-2-1-3-13(18)11(12)9-25-7-6-20-16(22)10-4-5-14(19)15(8-10)21(23)24/h1-5,8H,6-7,9H2,(H,20,22)
• InChI Key: VMXCEZQZUVMFJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CSCCNC(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-])Cl
• Molecular Formula: C16H13Cl3N2O3S
• Molecular Weight: 419.7 g/mol

Description

4-chloro-N-{2-[(2,6-dichlorobenzyl)thio]ethyl}-3-nitrobenzamide is a chemical compound that belongs to the class of benzamides. It is also known as DCB-3503 and is used in scientific research applications.

Mechanism of Action

The mechanism of action of 4-chloro-N-{2-[(2,6-dichlorobenzyl)thio]ethyl}-3-nitrobenzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the inflammatory response and cancer cell growth. It has also been shown to modulate the activity of certain receptors in the body, leading to its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce the levels of certain inflammatory mediators such as prostaglandins and cytokines. It has also been shown to reduce the activity of certain enzymes that are involved in the inflammatory response. In addition, it has been shown to modulate the activity of certain receptors in the body, leading to its analgesic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-chloro-N-{2-[(2,6-dichlorobenzyl)thio]ethyl}-3-nitrobenzamide in lab experiments is its high purity and quality. This ensures that the results obtained from experiments are reliable and reproducible. Another advantage is its low toxicity, making it safe to use in lab experiments. However, one of the limitations of using this compound in lab experiments is its high cost.

Future Directions

There are several future directions for the use of 4-chloro-N-{2-[(2,6-dichlorobenzyl)thio]ethyl}-3-nitrobenzamide in scientific research. One direction is the development of more efficient synthesis methods to reduce the cost of the compound. Another direction is the investigation of its potential use in the treatment of other diseases such as autoimmune disorders and neurodegenerative diseases. Further studies are also needed to fully understand its mechanism of action and to optimize its therapeutic potential.

Scientific Research Applications

4-chloro-N-{2-[(2,6-dichlorobenzyl)thio]ethyl}-3-nitrobenzamide has been used in scientific research applications such as cancer treatment, inflammation, and pain management. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammation. It has also been shown to have anti-cancer properties, inhibiting the growth of cancer cells in vitro and in vivo.